2-(2-chlorophenyl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]acetamide
• InChI: InChI=1S/C16H16ClNOS/c17-13-5-2-1-4-12(13)10-15(19)18-11-16(7-8-16)14-6-3-9-20-14/h1-6,9H,7-8,10-11H2,(H,18,19)
• InChI Key: ZVMBNLIMURFUSC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)CC2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C16H16ClNOS
• Molecular Weight: 305.8 g/mol
• CAS No.: 1210212-60-4

Description

2-(2-chlorophenyl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide is a useful research compound. Its molecular formula is C16H16ClNOS and its molecular weight is 305.82. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystallography

Research in this area focuses on understanding the molecular and crystal structures of similar compounds, which can provide insights into their reactivity and properties. For example, the study of "2-Chloro-N-[4-(4-chloro­phen­yl)-1,3-thia­zol-2-yl]acetamide" explores the orientation of chlorophenyl rings and their interactions within the crystal, highlighting the importance of intermolecular interactions in defining the structural characteristics of these compounds (Saravanan et al., 2016).

Pharmacological Research

Compounds similar to "2-(2-chlorophenyl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide" are studied for their potential biological activities. For instance, the therapeutic effect of a novel anilidoquinoline derivative in treating Japanese encephalitis suggests significant antiviral and antiapoptotic effects, indicating the potential for similar compounds to be used in drug development (Ghosh et al., 2008).

Material Science and Photovoltaic Efficiency

Research into the photovoltaic efficiency and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs shows that these compounds can have applications in materials science, particularly in enhancing the efficiency of dye-sensitized solar cells (DSSCs) (Mary et al., 2020).

Environmental and Agricultural Chemistry

The metabolism of chloroacetamide herbicides in human and rat liver microsomes explores the environmental impact and biological interactions of these compounds, which could inform the development of safer and more effective herbicides (Coleman et al., 2000).